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N-Acryloylglycine crystal growth conditions
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Compound Focus: N-Acryloylglycine

CAS No.: 24599-25-5

Cat. No.: S663276

N-Acryloylglycine Technical Data

The table below consolidates key information about the compound from the search results.

Property Details

CAS Number 24599-25-5 [1] [2]

Molecular Formula CsH/NO3 [1] [2]

Molecular Weight 129.11 g/mol [1] (129.12 g/mol also reported [2])

Synonyms 2-Acrylamidoacetic Acid; 2-(Prop-2-Enoylamino)Ethanoic Acid [2]
SMILES C(NC(=0)C=C)C(=0)01[2]

Density 1.21 g/cm3 (Calculated) [2]

Boiling Point 399.734 °C at 760 mmHg (Calculated) [2]

Flash Point 195.552 °C (Calculated) [2]

| Research Applications | * Investigating biochemical effects in biological systems [1]. ¢ Substrate for

enzyme assays and probe for protein interactions [1]. * Monomer for synthesizing hydrogels with anticancer
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[3] [4] and neurogenic [5] properties. |

Experimental Context from Recent Research

While specific crystal growth conditions for N-Acryloylglycine itself are not detailed, recent studies provide
insights into its handling and polymerization, which are relevant for researchers working with this

compound.

¢ Polymer Synthesis: The copolymer poly[(N-acryloylglycine)-co-(acrylamide)], or p(NAG-co-Ac),
has been synthesized and studied for its anti-cancer properties. It inhibits heparanase (an enzyme
involved in tumor progression), suppresses cancer cell proliferation and migration, and induces
programmed cell death [3] [4].

e Handling and Use: In these studies, the compound is described as a "versatile small molecule" used
as a synthetic compound and a substrate for enzyme assays [1]. The synthesized hydrogels are
noted for being mechanically stable and biocompatible [5].

FAQs and Troubleshooting Guidance

Based on the available information, here are potential answers to common queries and a suggested approach

for troubleshooting.

What are the common research applications of N-Acryloylglycine? It is primarily used as a building
block (monomer) for creating specialized functional polymers and hydrogels for biomedical research,
including potential cancer therapeutics and nerve regeneration scaffolds [3] [4] [5]. It is also used as a

substrate in enzyme studies [1].

How is N-Acryloylglycine typically handled in experiments? The compound is often polymerized under
controlled conditions to form hydrogels. These resulting polymers are known to exhibit high swelling (up to

~1500%) and good mechanical stability [5].

How can I approach developing a crystal growth protocol for N-Acryloylglycine? Since established
protocols were not found, you would need to empirically determine the optimal conditions. The general

workflow below outlines the key factors to investigate.
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Methodology for Future Investigations

To establish reproducible crystal growth conditions, a systematic investigation of the following parameters is

recommended:

¢ Solvent Systems: Screen a range of solvents with different polarities. The computational studies on

this compound used water, ethanol, chloroform, and hexane as models, which would be a logical
starting point [4].

e Saturation Methods: Explore various technigues such as slow evaporation, liquid-liquid diffusion
(using a non-solvent diffuser), and temperature gradient control.
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¢ Nucleation Triggers: Experiment with seeding using existing microcrystals, surface scratching, or
sonication to induce controlled nucleation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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